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molecular formula C29H21NO9 B1213116 Cervinomycin A2 CAS No. 82658-22-8

Cervinomycin A2

Cat. No. B1213116
CAS RN: 82658-22-8
M. Wt: 527.5 g/mol
InChI Key: ORJRBJIJTSDUCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08592132B2

Procedure details

16.42 parts of the compound (II-167-a) (5-norbornene-2,3-dicariboxylic acid anhydride, Wako Pure Chemical Industries, Ltd.) and 53.29 parts of tetrahydrofuran were charged, stirred at 23° C. to dissolved. To the obtained mixture, 2.44 parts of amino pyridine was added at 23° C., and stirred. To the obtained mixture, 2.44 parts of dimethylamino pyridine was added at 23° C., and stirred for 30 minutes at 50° C. To the obtained mixture, a mixture of 16.63 parts of 2-methyl-2-adamantanol and 53.29 parts of tetrahydrofuran was added in the form of drops over 1 hour, and stirred for 10 hours at 50° C. To the obtained mixture, 30 past of ion-exchanged water and 60 parts of ethyl acetate were added to wash, and separated to collect an organic layer. To the obtained organic layer, 30 past of ion-exchanged was added to wash, and separated to collect an organic layer. This washing with water operation was repeated three times. The obtained organic layer was concentrated to obtain a concentrate. The concentrate was column-fractionated under the condition below, whereby giving 25.2 parts of the compound (II-167-b).
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
II
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
167-a
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
5-norbornene-2,3-dicariboxylic acid anhydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
amino pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
dimethylamino pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
16.63
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
2-methyl-2-adamantanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
[Compound]
Name
II
Name
167-b

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]12[O:38][CH2:37][CH2:36][N:35]1[C:33](=[O:34])[C:5]1[C:6]([OH:32])=[C:7]3[C:13]4[C:14]([C:16]5[C:27](=[O:28])[C:26]6[C:21](=[CH:22][C:23]([O:30][CH3:31])=[C:24]([OH:29])[CH:25]=6)[O:20][C:17]=5[C:18](=[O:19])[C:12]=4[CH:11]=[CH:10][C:8]3=[CH:9][C:4]=1[CH2:3]2)=[O:15].N[C:40]1C=CC=CN=1.CN(C1C=CC=CN=1)C.CC1(O)C2CC3CC(CC1C3)C2>C(OCC)(=O)C.O.O1CCCC1>[CH3:1][C:2]12[O:38][CH2:37][CH2:36][N:35]1[C:33](=[O:34])[C:5]1[C:6]([OH:32])=[C:7]3[C:13]4[C:14]([C:16]5[C:27](=[O:28])[C:26]6[C:21](=[CH:22][C:23]([O:30][CH3:31])=[C:24]([O:29][CH3:40])[CH:25]=6)[O:20][C:17]=5[C:18](=[O:19])[C:12]=4[CH:11]=[CH:10][C:8]3=[CH:9][C:4]=1[CH2:3]2)=[O:15]

Inputs

Step One
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)OCC
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Two
[Compound]
Name
II
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
167-a
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC12CC3=C(C(=C4C(=C3)C=CC5=C4C(=O)C6=C(C5=O)OC7=CC(=C(C=C7C6=O)O)OC)O)C(=O)N1CCO2
[Compound]
Name
5-norbornene-2,3-dicariboxylic acid anhydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Step Three
Name
amino pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=NC=CC=C1
Step Four
Name
dimethylamino pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN(C)C1=NC=CC=C1
Step Five
[Compound]
Name
16.63
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
2-methyl-2-adamantanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1(C2CC3CC(CC1C3)C2)O
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
23 °C
Stirring
Type
CUSTOM
Details
stirred at 23° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISSOLUTION
Type
DISSOLUTION
Details
to dissolved
STIRRING
Type
STIRRING
Details
stirred
STIRRING
Type
STIRRING
Details
stirred for 30 minutes at 50° C
Duration
30 min
ADDITION
Type
ADDITION
Details
was added in the form of drops over 1 hour
Duration
1 h
STIRRING
Type
STIRRING
Details
stirred for 10 hours at 50° C
Duration
10 h
WASH
Type
WASH
Details
to wash
CUSTOM
Type
CUSTOM
Details
separated
CUSTOM
Type
CUSTOM
Details
to collect an organic layer
ADDITION
Type
ADDITION
Details
To the obtained organic layer, 30 past of ion-exchanged was added
WASH
Type
WASH
Details
to wash
CUSTOM
Type
CUSTOM
Details
separated
CUSTOM
Type
CUSTOM
Details
to collect an organic layer
CONCENTRATION
Type
CONCENTRATION
Details
The obtained organic layer was concentrated
CUSTOM
Type
CUSTOM
Details
to obtain a concentrate

Outcomes

Product
[Compound]
Name
II
Type
product
Smiles
Name
167-b
Type
product
Smiles
CC12CC3=C(C(=C4C(=C3)C=CC5=C4C(=O)C6=C(C5=O)OC7=CC(=C(C=C7C6=O)OC)OC)O)C(=O)N1CCO2

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.